N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-(3,3-diphenylpropyl)thiourea
• InChI: InChI=1S/C23H23ClN2S/c1-17-21(24)13-8-14-22(17)26-23(27)25-16-15-20(18-9-4-2-5-10-18)19-11-6-3-7-12-19/h2-14,20H,15-16H2,1H3,(H2,25,26,27)
• InChI Key: IRIMZRTWEZYWJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)NCCC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H23ClN2S
• Molecular Weight: 395.0 g/mol

Description

N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea, also known as DPTU, is a chemical compound that belongs to the class of thiourea derivatives. DPTU has been widely studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea is not well understood. However, studies have suggested that N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea may act as a DNA intercalator, which means that it may insert itself between the base pairs of DNA. This could lead to the inhibition of DNA replication and transcription, which could explain its antitumor activity.
Biochemical and Physiological Effects
Studies have shown that N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea has a number of biochemical and physiological effects. For example, N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This could explain its potential use in the treatment of Alzheimer's disease, as acetylcholine is involved in memory and learning.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea in lab experiments is that it is relatively easy to synthesize and purify. Additionally, N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea is stable under a wide range of conditions, which makes it suitable for use in a variety of experiments.
However, one limitation of using N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea in lab experiments is that its mechanism of action is not well understood. This could make it difficult to interpret the results of experiments using N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea. One area of research could be to further investigate its potential use in the treatment of Alzheimer's disease. This could involve studying its effects on beta-amyloid aggregation in more detail.
Another area of research could be to investigate its potential use as a corrosion inhibitor for other metals and in other environments. This could involve testing its effectiveness under different conditions, such as different pH levels and temperatures.
Finally, further studies could be conducted to better understand the mechanism of action of N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea. This could involve studying its interactions with DNA and other molecules in more detail.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea involves the reaction of 3-chloro-2-methylphenyl isothiocyanate with 3,3-diphenylpropylamine in the presence of a base such as sodium hydroxide. The reaction results in the formation of N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea as a white crystalline solid with a melting point of 129-131°C.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea has been studied for its potential use in various scientific research applications. One such application is its use as a corrosion inhibitor for mild steel in acidic media. Studies have shown that N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea is an effective inhibitor for mild steel corrosion in acidic media.
Another potential application of N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea is in the field of medicinal chemistry. Studies have shown that N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea exhibits significant antitumor activity against various cancer cell lines. N-(3-chloro-2-methylphenyl)-N'-(3,3-diphenylpropyl)thiourea has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of beta-amyloid peptides, which are associated with the development of Alzheimer's disease.